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Compound of Interest

Compound Name: 5,6-Dimethoxy-1-indanone

Cat. No.: B192829 Get Quote

An In-depth Technical Guide to 5,6-Dimethoxy-1-indanone

Introduction
5,6-Dimethoxy-1-indanone is an organic compound that belongs to the indanone class.[1] It is

characterized by an indanone core structure with two methoxy groups attached at the 5th and

6th positions of the benzene ring.[1] This compound serves as a valuable building block in

organic synthesis, particularly in the pharmaceutical industry.[1][2] It is a key intermediate in the

preparation of various pharmaceuticals, including the Alzheimer's disease drug, Donepezil.[2]

[3] Additionally, it has applications in the fragrance industry and in the synthesis of novel

compounds with potential antimicrobial activity.[1][4] Thiosemicarbazone derived from 5,6-
dimethoxy-1-indanone has been shown to inhibit bovine viral diarrhea virus infection.[2]

Chemical and Physical Properties
A summary of the key quantitative data for 5,6-Dimethoxy-1-indanone is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b192829?utm_src=pdf-interest
https://www.benchchem.com/product/b192829?utm_src=pdf-body
https://www.benchchem.com/product/b192829?utm_src=pdf-body
https://www.xindaobiotech.com/56-dimethoxy-1-indanone-cas2107-69-9-product/
https://www.xindaobiotech.com/56-dimethoxy-1-indanone-cas2107-69-9-product/
https://www.xindaobiotech.com/56-dimethoxy-1-indanone-cas2107-69-9-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5853331.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5853331.htm
https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-5-6-dimethoxy-1-indanone
https://www.xindaobiotech.com/56-dimethoxy-1-indanone-cas2107-69-9-product/
https://www.researchgate.net/publication/264365845_Novel_derivatives_of_56-dimethoxy-1-indanone_coupled_with_substituted_pyridine_as_potential_antimicrobial_agents
https://www.benchchem.com/product/b192829?utm_src=pdf-body
https://www.benchchem.com/product/b192829?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5853331.htm
https://www.benchchem.com/product/b192829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₁H₁₂O₃ [5][6][7][8][9]

Molecular Weight 192.21 g/mol [5][6][7]

CAS Number 2107-69-9 [2][7][9]

Appearance
White to light yellow or off-

white crystalline solid/powder
[2]

Melting Point 118-120 °C [7]

IUPAC Name
5,6-dimethoxy-2,3-

dihydroinden-1-one
[5][6]

Spectroscopic Data
Various spectroscopic data for 5,6-Dimethoxy-1-indanone are available, which are crucial for

its characterization:

Mass Spectrometry: Data from GC-MS is available.[5]

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra have been recorded.[5][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectra are

available for structural elucidation.[4][10]

Experimental Protocols
Synthesis of 5,6-Dimethoxy-1-indanone
An improved and industrially viable process for the preparation of 5,6-dimethoxy-1-indanone
involves the intramolecular Friedel-Crafts reaction of 3-chloro-3',4'-dimethoxypropiophenone.[3]

Materials:

3-chloro-3',4'-dimethoxypropiophenone

Sulfuric acid
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Ice water

Toluene

Sodium bicarbonate solution

Methanol

Procedure:

3-chloro-3',4'-dimethoxypropiophenone is added to sulfuric acid under an inert atmosphere.

[3]

The reaction mixture is stirred at a controlled temperature (e.g., 55-59°C) for a specific

duration (e.g., 8 hours).[3] The progress of the reaction can be monitored using techniques

like Thin Layer Chromatography (TLC).[3]

After the reaction is complete, the mixture is cooled and then carefully poured into ice water.

[3]

The product is extracted from the aqueous solution using an organic solvent such as

toluene.[3]

The organic layer is washed with water and then with a sodium bicarbonate solution to

neutralize any remaining acid.[3]

The organic solvent is distilled off to obtain the crude product.[3]

The crude 5,6-dimethoxy-1-indanone can be purified by recrystallization from a suitable

solvent like methanol.[2] The purified product is then dried under vacuum.[3]

Visualization of Synthetic Pathway
The following diagram illustrates the role of 5,6-Dimethoxy-1-indanone as a key intermediate

in the synthesis of Donepezil.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-5-6-dimethoxy-1-indanone
https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-5-6-dimethoxy-1-indanone
https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-5-6-dimethoxy-1-indanone
https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-5-6-dimethoxy-1-indanone
https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-5-6-dimethoxy-1-indanone
https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-5-6-dimethoxy-1-indanone
https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-5-6-dimethoxy-1-indanone
https://www.benchchem.com/product/b192829?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5853331.htm
https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-5-6-dimethoxy-1-indanone
https://www.benchchem.com/product/b192829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Intermediate Steps

3,4-Dimethoxy-
benzaldehyde

5,6-Dimethoxy-1-indanone

Multiple Steps

Malonic acid Condensation

Reaction with
1-benzyl-4-piperidinecarboxaldehyde DonepezilReduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight of 5,6-Dimethoxy-1-indanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192829#molecular-weight-of-5-6-dimethoxy-1-
indanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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